Cas no 37033-21-9 (5-cyclohexyl-6-methylpyrimidine-2,4-diamine)

5-Cyclohexyl-6-methylpyrimidine-2,4-diamine is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclohexyl group at the 5-position and a methyl group at the 6-position, contributing to its steric and electronic properties. The diamine functionality at the 2- and 4-positions enhances its reactivity, making it a versatile intermediate for synthesizing heterocyclic compounds. This compound may exhibit favorable solubility and stability characteristics, depending on the solvent system. Its well-defined molecular framework allows for precise modifications, supporting its use in drug discovery and material science. Analytical methods such as HPLC and NMR confirm its high purity, ensuring reliability for research applications.
5-cyclohexyl-6-methylpyrimidine-2,4-diamine structure
37033-21-9 structure
Product Name:5-cyclohexyl-6-methylpyrimidine-2,4-diamine
CAS No:37033-21-9
MF:C11H18N4
MW:206.287421703339
MDL:MFCD24624847
CID:921907
PubChem ID:169849
Update Time:2025-09-27

5-cyclohexyl-6-methylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 2,4-diamino-5-cyclohexyl-6-methylpyrimidine
    • 5-cyclohexyl-6-methylpyrimidine-2,4-diamine
    • 2,4-pyrimidinediamine, 5-cyclohexyl-6-methyl-
    • 37033-21-9
    • DTXSID40190535
    • SCHEMBL6473619
    • CHEMBL135673
    • PCME
    • MDL: MFCD24624847
    • Inchi: 1S/C11H18N4/c1-7-9(8-5-3-2-4-6-8)10(12)15-11(13)14-7/h8H,2-6H2,1H3,(H4,12,13,14,15)
    • InChI Key: JWZQBEUBJXSDPP-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC(=C(C=1C)C1CCCCC1)N

Computed Properties

  • Exact Mass: 206.15334
  • Monoisotopic Mass: 206.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.159
  • Boiling Point: 418.6°C at 760 mmHg
  • Flash Point: 236.4°C
  • Refractive Index: 1.608
  • PSA: 77.82

5-cyclohexyl-6-methylpyrimidine-2,4-diamine Pricemore >>

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Additional information on 5-cyclohexyl-6-methylpyrimidine-2,4-diamine

Comprehensive Overview of 5-cyclohexyl-6-methylpyrimidine-2,4-diamine (CAS No. 37033-21-9): Properties, Applications, and Industry Insights

5-cyclohexyl-6-methylpyrimidine-2,4-diamine (CAS No. 37033-21-9) is a specialized organic compound belonging to the pyrimidine class, a heterocyclic aromatic ring structure widely studied in pharmaceutical and agrochemical research. This compound features a cyclohexyl substituent at the 5-position and a methyl group at the 6-position, which significantly influence its physicochemical properties and reactivity. Its molecular formula, C11H18N4, and unique structural attributes make it a subject of interest for researchers exploring small-molecule inhibitors, nucleic acid analogs, and bioactive intermediates.

In recent years, the demand for pyrimidine derivatives like 5-cyclohexyl-6-methylpyrimidine-2,4-diamine has surged due to their versatility in drug discovery. Searches for "pyrimidine-based therapeutics" and "CAS 37033-21-9 applications" have spiked, reflecting industry interest in its potential as a building block for kinase inhibitors or antiviral agents. The compound’s diamine functionality allows for further derivatization, enabling the synthesis of libraries for high-throughput screening—a hot topic in AI-driven drug design.

From a technical perspective, 5-cyclohexyl-6-methylpyrimidine-2,4-diamine exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable under ambient conditions. Its melting point and spectral data (e.g., NMR, IR) are critical for quality control, as highlighted in queries such as "37033-21-9 spectral analysis." Researchers also frequently search for "synthetic routes to 6-methylpyrimidine diamines," underscoring the need for scalable and sustainable production methods aligned with green chemistry principles.

The compound’s relevance extends to material science, where its aromaticity and hydrogen-bonding capabilities are explored for molecular self-assembly. Trends in "functional pyrimidines in nanotechnology" mirror this interdisciplinary appeal. Additionally, regulatory-compliant suppliers emphasize its non-hazardous classification, addressing FAQs like "Is CAS 37033-21-9 toxic?"—a common concern among industrial users.

In conclusion, 5-cyclohexyl-6-methylpyrimidine-2,4-diamine (CAS No. 37033-21-9) represents a multifaceted tool for modern chemistry. Its applications span medicinal chemistry, catalysis, and material engineering, driven by its adaptable scaffold. As innovation accelerates in precision medicine and smart materials, this compound’s role is poised to expand, making it a staple in research and development pipelines worldwide.

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